Cas no 599-88-2 (4-Amino-N-(5-methylpyrimidin-2-yl)benzenesulfonamide)

4-Amino-N-(5-methylpyrimidin-2-yl)benzenesulfonamide is a sulfonamide derivative with potential applications in pharmaceutical and chemical research. Its structure features a benzenesulfonamide core linked to a 5-methylpyrimidin-2-yl group, conferring specificity in biological interactions. This compound may exhibit inhibitory properties against certain enzymes or microbial targets due to the sulfonamide moiety, a common pharmacophore in antimicrobial and diuretic agents. Its well-defined molecular architecture allows for precise modifications, making it a valuable intermediate in medicinal chemistry. The presence of the amino group enhances solubility and reactivity, facilitating further derivatization. Suitable for controlled synthesis, it offers researchers a reliable building block for developing novel therapeutic candidates or studying structure-activity relationships.
4-Amino-N-(5-methylpyrimidin-2-yl)benzenesulfonamide structure
599-88-2 structure
Product Name:4-Amino-N-(5-methylpyrimidin-2-yl)benzenesulfonamide
CAS No:599-88-2
MF:C11H12N4O2S
MW:264.303580284119
MDL:MFCD00865027
CID:368945
PubChem ID:68933
Update Time:2025-10-12

4-Amino-N-(5-methylpyrimidin-2-yl)benzenesulfonamide Chemical and Physical Properties

Names and Identifiers

    • Benzenesulfonamide,4-amino-N-(5-methyl-2-pyrimidinyl)-
    • 4-amino-N-(5-methylpyrimidin-2-yl)benzenesulfonamide
    • SULFAPERIN
    • 2-(p-Aminobenzenesulfonamido)-5-methylpyrimidine
    • 2-(Sulfanilamido)-5-methylpyrimidine
    • 4-Amino-N-(5-methyl-2-pyrimidinyl)benzenesulfonamide
    • 5-Methylsulfadiazine
    • Anastaf
    • Archisulfa
    • Avissul
    • BRN 0249118
    • BT 325
    • Chemiopen
    • Demosulfan
    • Durisan
    • Durisan saft
    • Ipersulfidin sirup
    • Isosulfamerazine
    • Mesulfa
    • Methylsulfadiazin
    • N(sup 1)-(5-Methyl-2-pyrimidinyl)sul
    • Sulfaperin [INN]
    • Sulfaperine
    • 599-88-2
    • W5E840UV9P
    • Orosulfan
    • CHEMBL2105499
    • SB58049
    • SR-01000945266-1
    • GTPL12742
    • Sulfaperine [INN-French]
    • SULFAPERIN [WHO-DD]
    • SCHEMBL151755
    • 4-Amino-N-(5-methylpyrimidin-2-yl)benzene-1-sulfonamide
    • Sulfaperina
    • BT-325
    • UNII-W5E840UV9P
    • Sulfatreis
    • Sulfanilamide, N(sup 1)-(5-methyl-2-pyrimidinyl)-
    • D07240
    • Benzenesulfonamide, 4-amino-N-(5-methyl-2-pyrimidinyl)-
    • Pallidin (pharmaceutical)
    • CAS-599-88-2
    • N(1)-(5-methyl-2-pyrimidinyl)sulfanilamide
    • Sulfanilamide, N1-(5-methyl-2-pyrimidinyl)-
    • Sulfaperinum
    • N(sup 1)-(5-Methyl-2-pyrimidinyl)sulfanilamide
    • EINECS 209-976-4
    • N1-(5-Methyl-2-pyrimidinyl)sulfanilamide
    • CHEBI:131722
    • SULFAPERINE [MI]
    • NCGC00253749-01
    • NS00003141
    • Sulfaperina [INN-Spanish]
    • Q6577298
    • DTXSID2057782
    • Tox21_113864
    • Methylsulfadiazin; Pallidin
    • 5-25-10-00192 (Beilstein Handbook Reference)
    • LS-08272
    • Sulfopirimidine
    • Pallidin
    • Retardon
    • DTXCID3031571
    • SULFAPERIN [MART.]
    • Methylsulfadiazine
    • FT-0742729
    • Risulfasens
    • AKOS015998335
    • DB13320
    • Sulfaperin 100 microg/mL in Acetonitrile
    • Sulfaperin (INN)
    • Sulpenta
    • Novosul
    • MFCD00865027
    • SR-01000945266
    • Ultrasulfon sirup
    • Sulfaperinum [INN-Latin]
    • 4-Amino-N-(5-methylpyrimidin-2-yl)benzenesulfonamide
    • MDL: MFCD00865027
    • Inchi: 1S/C11H12N4O2S/c1-8-6-13-11(14-7-8)15-18(16,17)10-4-2-9(12)3-5-10/h2-7H,12H2,1H3,(H,13,14,15)
    • InChI Key: DZQVFHSCSRACSX-UHFFFAOYSA-N
    • SMILES: S(C1C=CC(=CC=1)N)(NC1N=CC(C)=CN=1)(=O)=O

Computed Properties

  • Exact Mass: 264.06809681g/mol
  • Monoisotopic Mass: 264.06809681g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 352
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.3
  • Topological Polar Surface Area: 106Ų

Experimental Properties

  • Melting Point: 262-263°

4-Amino-N-(5-methylpyrimidin-2-yl)benzenesulfonamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
A293480-250mg
4-Amino-N-(5-methylpyrimidin-2-yl)benzenesulfonamide
599-88-2
250mg
$ 185.00 2022-06-08
TRC
A293480-500mg
4-Amino-N-(5-methylpyrimidin-2-yl)benzenesulfonamide
599-88-2
500mg
$ 300.00 2022-06-08
TRC
A293480-1000mg
4-Amino-N-(5-methylpyrimidin-2-yl)benzenesulfonamide
599-88-2
1g
$ 480.00 2022-06-08
Chemenu
CM522673-1g
4-Amino-N-(5-methylpyrimidin-2-yl)benzenesulfonamide
599-88-2 97%
1g
$176 2022-08-31
SHANG HAI TAO SHU Biotechnology Co., Ltd.
T26235-1 mg
Sulfaperin
599-88-2 90.00%
1mg
¥1300.00 2022-04-26
SHANG HAI TAO SHU Biotechnology Co., Ltd.
T26235-5 mg
Sulfaperin
599-88-2 90.00%
5mg
¥2925.00 2022-04-26
SHANG HAI TAO SHU Biotechnology Co., Ltd.
T26235-10 mg
Sulfaperin
599-88-2 90.00%
10mg
¥4387.00 2022-04-26
SHANG HAI TAO SHU Biotechnology Co., Ltd.
T26235-25 mg
Sulfaperin
599-88-2 90.00%
25mg
¥7897.00 2022-04-26
SHANG HAI TAO SHU Biotechnology Co., Ltd.
T26235-50 mg
Sulfaperin
599-88-2 90.00%
50mg
¥11847.00 2022-04-26
SHANG HAI TAO SHU Biotechnology Co., Ltd.
T26235-100 mg
Sulfaperin
599-88-2 90.00%
100MG
¥17769.00 2022-04-26
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